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Compound of Interest

Compound Name: (R)-2-Amino-4-bromobutanoic acid

Cat. No.: B1608060

Essential Safety and Handling Guide for (R)-2-
Amino-4-bromobutanoic Acid

This guide provides immediate and essential safety protocols for laboratory professionals
handling (R)-2-Amino-4-bromobutanoic acid. It outlines the necessary personal protective
equipment (PPE), safe handling and storage procedures, emergency first aid, and proper
disposal methods to ensure a secure working environment.

Hazard Identification and Personal Protective Equipment

(R)-2-Amino-4-bromobutanoic acid and its salts are irritants and may be harmful if ingested
or inhaled. Direct contact can cause skin and serious eye irritation.[1] Engineering controls,
such as ensuring adequate ventilation and the availability of eyewash stations and safety
showers, are paramount.[2][3]

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1608060?utm_src=pdf-interest
https://www.benchchem.com/product/b1608060?utm_src=pdf-body
https://www.benchchem.com/product/b1608060?utm_src=pdf-body
https://www.benchchem.com/product/b1608060?utm_src=pdf-body
https://www.benchchem.com/product/b1608060?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/product/aldrich/476986
https://www.fishersci.com/store/msds?partNumber=AAA12870&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/850993
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Protection Type

Specification

Purpose

Eye/Face Protection

Chemical safety goggles or
glasses conforming to OSHA's
29 CFR 1910.133 or European
Standard EN166.[4]

To prevent eye contact from

dust or splashes.

Skin Protection

Appropriate protective gloves
and clothing to prevent skin

exposure.[4]

To avoid direct skin contact

with the chemical.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator, such as a dust mask
type N95 (US), if exposure
limits are exceeded or if

irritation occurs.[1][4]

To prevent inhalation of dust

particles.

Safe Handling and Storage

Proper handling and storage are critical to minimize exposure risks.

e Handling:

o Wear all prescribed personal protective equipment.[4]

[¢]

o

o

[¢]

o Storage:

Avoid the formation of dust and aerosols.[5]

Do not eat, drink, or smoke in the handling area.[4]

Work in a well-ventilated area, preferably under a chemical fume hood.[2]

Wash hands and any exposed skin thoroughly after handling.[4]

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/product/aldrich/476986
https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA12870&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr220804476701-2-amino-4-bromobutanoic-acid-hbr.html
https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5582903&productDescription=2-AMINO-4-BRMOBENZOIC+AC+97+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/produce/pr220804476701-2-amino-4-bromobutanoic-acid-hbr.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1608060?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Store away from incompatible materials such as strong oxidizing agents, alkalis, and
strong bases.[2]

Emergency Procedures: First Aid

In the event of exposure, immediate action is crucial.

Exposure Route First Aid Measures

Immediately rinse with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. Seek

immediate medical attention.[4]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation persists,

consult a physician.[4]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms occur.[4]

Clean mouth with water and drink plenty of
water afterward. Do NOT induce vomiting. Call a

Ingestion o _ _ ,
physician or poison control center immediately.

[4][6]

Disposal Plan

Dispose of (R)-2-Amino-4-bromobutanoic acid and its containers in accordance with all
applicable local, regional, and national regulations. Chemical waste should be classified as
hazardous waste and disposed of at an approved waste disposal plant.[2][4] Do not release
into the environment.[4]

Physical and Chemical Properties
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Property

Value

Molecular Formula

C4H8BIrNO2[7]

Molecular Weight 182.02 g/mol [7]
Appearance White crystalline powder[8]
Melting Point 189 °C (dec.) (for (S)-isomer hydrobromide)[1]

Operational Workflow for Safe Handling

The following diagram outlines the procedural steps for the safe handling of (R)-2-Amino-4-
bromobutanoic acid, from initial preparation to final disposal.
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Caption: Safe handling workflow for (R)-2-Amino-4-bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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